Cas no 94-77-9 (NA)

• Product Name: NA
• CAS No: 94-77-9
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 844824
• PubChem ID: 15664656
• Update Time: 2025-04-19

NA Chemical and Physical Properties

Names and Identifiers

• 2-(2-benzoyl-4-chlorophenoxy)-N-methylpropionamide
• 2,4-dihydroxybibenzyl
• 4-Phenethylbenzene-1,3-diol
• 4-Phenethylresorcinol
• 4-(1-phenethyl)resorcinol
• 4-(2-Phenylethyl)-1,3-benzenediol
• DTXSID301034437
• CHEMBL2206925
• 4-(2-phenylethyl)benzene-1,3-diol
• BDBM111099
• US9682910, 4-Phenethylbenzene-1,3-diol (12)
• 4-(2-Phenylethyl)resorcinol
• SCHEMBL70564
• 94-77-9
• NA

• Inchi： 1S/C14H14O2/c15-13-9-8-12(14(16)10-13)7-6-11-4-2-1-3-5-11/h1-5,8-10,15-16H,6-7H2
• InChI Key： ANTLBIMVNRRJNP-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 133-134 ºC (ethanol )
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),